Cas no 2132349-64-3 (Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate)

• Product Name: Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate
• CAS No: 2132349-64-3
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6361820
• PubChem ID: 137497788
• Update Time: 2025-10-10

Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6511017
• Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate
• 2132349-64-3

• Inchi： 1S/C12H15F2NO2/c1-12(2,3)17-11(16)10-8(13)4-7(6-15)5-9(10)14/h4-5H,6,15H2,1-3H3
• InChI Key： INBNWQYNYKOUHX-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=C(C=1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate

Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate (CAS No. 2132349-64-3): A Comprehensive Overview

Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate, identified by the CAS number 2132349-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bifunctional aryl esters, characterized by the presence of both an amine and a fluoro-substituted benzene ring. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>fluorosubstituents at the 2 and 6 positions of the benzene ring play a crucial role in modulating the electronic properties and metabolic stability of the molecule. Fluorine atoms are well-known for their ability to enhance binding affinity to biological targets, improve pharmacokinetic profiles, and increase chemical resistance against degradation. In recent years, the incorporation of fluorine into drug candidates has become a cornerstone strategy in medicinal chemistry, leading to several FDA-approved drugs with improved efficacy and safety.

The< strong>aminegroup at the 4-position provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives through condensation, alkylation, or coupling reactions. This functional group is particularly useful in constructing peptidomimetics, enzyme inhibitors, and other pharmacophores that require precise spatial arrangement of functional moieties. The< strong>tert-butylester moiety at the carboxyl position not only enhances solubility in organic solvents but also serves as a protective group that can be selectively removed under mild acidic or basic conditions.

In the context of contemporary pharmaceutical research, Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate has been explored as a key building block in the design of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The< strong>difluorobenzene scaffold has shown promise in enhancing receptor binding affinity due to its ability to engage multiple hydrogen bonding interactions and hydrophobic pockets within biological targets.

Recent advancements in computational chemistry have further highlighted the potential of this compound as a scaffold for drug discovery. Molecular docking simulations have revealed that derivatives of< strong>Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate can effectively interact with proteins such as tyrosine kinases and transcription factors. The< strong>fluorosubstituents have been shown to improve ligand efficiency by reducing steric hindrance while maintaining strong binding interactions. Additionally, the< strong>aminegroup offers opportunities for covalent bond formation with target proteins, leading to irreversible inhibition and enhanced therapeutic effects.

The synthesis of< strong>Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by esterification and protection-deprotection strategies. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility in large-scale production.

The pharmaceutical industry has shown particular interest in< strong>Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate due to its potential applications in treating neurological disorders and inflammatory diseases. Preclinical studies have indicated that certain derivatives exhibit significant anti-inflammatory properties by modulating cytokine release and immune cell signaling pathways. The< strong>difluorobenzene moiety has been linked to enhanced blood-brain barrier penetration, making it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, Tert-butyl 4-(aminomethyl)-2,6-difluorobenzoate (CAS No. 2132349-64-3) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features—comprising fluoro-substituted benzene rings and an amine-functionalized ester—make it a versatile intermediate for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.